Cas no 47157-01-7 (2,6-Dibenzylphenol)

• Product Name: 2,6-Dibenzylphenol
• CAS No: 47157-01-7
• MF: C₂₀H₁₈O
• MW: 274.356325626373
• MDL: MFCD02683215
• CID: 331966
• PubChem ID: 259641
• Update Time: 2025-10-28

2,6-Dibenzylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-bis(phenylmethyl)-
• 2,6-DIBENZYLPHENOL
• 2,6-DIBENZYLPHENOL ---CRYSTALLINE---
• 2,6 Dibenzylphenol
• 2,6-bisbenzylphenol
• 2-Hydroxy-1.3-dibenzyl-benzol
• FT-0610537
• 47157-01-7
• BDBM50012698
• 2,6-Dibenylphenol
• 2,6-Dibenzyl-phenol
• SCHEMBL4966037
• NSC89783
• AKOS015839255
• C20H18O
• F81293
• Q21569925
• DTXSID90293469
• NSC-89783
• MFCD02683215
• CHEMBL331629
• 2,6-Dibenzylphenol

• MDL： MFCD02683215
• Inchi： 1S/C20H18O/c21-20-18(14-16-8-3-1-4-9-16)12-7-13-19(20)15-17-10-5-2-6-11-17/h1-13,21H,14-15H2
• InChI Key： DUCSXVAAPCQAEP-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 274.13600
• Monoisotopic Mass: 274.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 421.3±14.0 °C at 760 mmHg
• Flash Point: 199.4±12.0 °C
• Refractive Index: 1.621
• PSA: 20.23000
• LogP: 4.57380
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,6-Dibenzylphenol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,6-Dibenzylphenol

Comprehensive Overview of 2,6-Dibenzylphenol (CAS No. 47157-01-7): Properties, Applications, and Industry Insights

2,6-Dibenzylphenol (CAS No. 47157-01-7) is a specialized organic compound belonging to the phenol derivatives class. Its unique molecular structure, featuring two benzyl groups attached to a phenol ring at the 2 and 6 positions, makes it a valuable intermediate in synthetic chemistry. The compound's high thermal stability and versatile reactivity have garnered attention across industries, particularly in polymer additives, specialty coatings, and advanced material synthesis.

In recent years, the demand for 2,6-Dibenzylphenol has increased due to its role in developing sustainable materials and green chemistry applications. Researchers are exploring its potential as a building block for bio-based polymers, aligning with global trends toward circular economy practices. The compound's ability to enhance material properties while maintaining environmental compatibility positions it as a promising candidate for eco-friendly formulations.

The synthesis of 2,6-Dibenzylphenol typically involves Friedel-Crafts alkylation reactions, with ongoing optimization for atom economy and reduced waste generation. Modern catalytic methods have improved yields while minimizing byproducts, addressing the pharmaceutical industry's growing need for high-purity intermediates. Analytical techniques like HPLC and GC-MS are crucial for quality control, ensuring compliance with stringent industrial standards.

From a commercial perspective, 2,6-Dibenzylphenol suppliers are adapting to changing market dynamics by offering custom synthesis services and technical support. The compound's pricing reflects its niche application status, with procurement strategies emphasizing supply chain resilience and batch-to-batch consistency. Regulatory compliance remains paramount, with proper documentation of safety data sheets and handling protocols for industrial users.

Emerging research directions explore 2,6-Dibenzylphenol derivatives for advanced applications. Studies investigate its potential in photovoltaic materials and organic electronics, where its electron-donating properties may improve device performance. The compound's structural flexibility allows for targeted modifications, creating opportunities in molecular engineering and functional material design.

For laboratories and production facilities, proper storage conditions for 2,6-Dibenzylphenol include protection from light and moisture in sealed containers. Standard laboratory safety practices apply when handling the compound, with particular attention to personal protective equipment requirements. The development of analytical reference standards has facilitated its use in research applications requiring precise quantification.

The global market for phenolic compounds like 2,6-Dibenzylphenol shows steady growth, driven by demand from Asia-Pacific manufacturing hubs. Industry reports highlight increasing investment in specialty chemical production capabilities, with quality benchmarks evolving to meet pharmaceutical-grade specifications. Technological advancements in process chemistry continue to optimize production efficiency while maintaining environmental sustainability targets.

Academic interest in 2,6-Dibenzylphenol research has expanded, with recent publications exploring its structure-activity relationships and potential catalytic applications. The compound serves as a model system for studying steric effects in organic reactions, contributing to fundamental knowledge in molecular design principles. Collaborative projects between academia and industry aim to develop novel high-value applications for this versatile chemical building block.

Quality assurance protocols for 2,6-Dibenzylphenol 47157-01-7 emphasize comprehensive spectroscopic characterization, including NMR and FTIR analysis. These techniques verify molecular identity and purity, critical for applications requiring exact stoichiometric control. The compound's crystalline properties and solubility characteristics are well-documented, aiding formulation scientists in developing optimized delivery systems and reaction media.

Looking ahead, innovation in 2,6-Dibenzylphenol technology focuses on process intensification and alternative synthetic routes. The integration of continuous flow chemistry methods promises to enhance production scalability while reducing energy consumption. These developments align with broader industry shifts toward sustainable chemical manufacturing practices and green chemistry metrics optimization.